Cas no 1361604-77-4 (Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate)

• Product Name: Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate
• CAS No: 1361604-77-4
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4928371
• Update Time: 2025-10-28

Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)12-8(17)4-5-9(18-12)10-6(14)2-3-7(15)11(10)16/h2-5H,17H2,1H3
• InChI Key： BRBMDVSFINHISH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(C(=O)OC)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 4.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate

Comprehensive Overview of Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate (CAS No. 1361604-77-4)

Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate (CAS No. 1361604-77-4) is a specialized picolinate derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and amino-picolinate structure, has garnered attention for its potential as an intermediate in the synthesis of advanced crop protection agents and bioactive molecules. Its molecular formula, C₁₃H₁₀Cl₃N₂O₂, reflects a balance of lipophilicity and reactivity, making it a versatile building block in modern organic synthesis.

Recent studies highlight the growing demand for chlorinated picolinates like Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate in developing next-generation pesticides. With increasing global focus on sustainable agriculture, researchers are exploring its role in creating low-residue formulations that align with the European Green Deal and EPA guidelines. The compound’s heterocyclic core enables targeted interactions with biological systems, a feature leveraged in structure-activity relationship (SAR) studies for herbicide optimization.

From a synthetic chemistry perspective, CAS 1361604-77-4 exemplifies the convergence of halogenation and esterification strategies. Its 2,3,6-trichlorophenyl moiety enhances stability against metabolic degradation—a critical factor in agrochemical persistence. Meanwhile, the methyl ester group offers flexibility for further derivatization, addressing common queries like "How to modify picolinate esters for improved bioavailability?" or "What are the synthetic routes for trichlorophenyl-containing intermediates?"—frequent topics in patent literature and academic forums.

The compound’s spectral properties (e.g., distinct NMR peaks at δ 3.9 ppm for the methoxy group) facilitate quality control in industrial production. Analytical chemists emphasize its HPLC retention time as a benchmark for impurity profiling, a detail often searched in method development discussions. Furthermore, its crystallinity and melting point (reported between 145–148°C) make it a model subject for polymorphism studies—a trending topic in pharmaceutical solid-state chemistry.

Environmental considerations surrounding chlorinated compounds have spurred innovations in green chemistry applications of 1361604-77-4. Recent life cycle assessments (LCAs) explore its degradation pathways, responding to search trends like "Are picolinate derivatives environmentally persistent?" Such data informs regulatory compliance under REACH and OECD 307 guidelines, aligning with industry demands for eco-friendly intermediates.

In drug discovery, the 3-amino-picolinate scaffold of this compound shows promise for metal-chelating therapeutics, particularly in neurological disorders. Its ability to coordinate transition metals addresses search queries like "Chelating agents for oxidative stress research"—a hotspot in Alzheimer’s disease studies. Patent databases reveal its utility in protease inhibitor designs, further expanding its biomedical relevance.

Supply chain analytics indicate rising procurement of Methyl 3-amino-6-(2,3,6-trichlorophenyl)picolinate by custom synthesis providers, driven by its scalable production via Pd-catalyzed cross-coupling or microwave-assisted reactions. These methods, frequently searched in process chemistry circles, highlight the compound’s adaptability to continuous flow manufacturing—an emerging paradigm in Industry 4.0.

For researchers navigating structure elucidation, the compound’s mass fragmentation pattern (key ions at m/z 323 [M+H]⁺) serves as a reference in high-resolution MS workflows. This data caters to prevalent queries such as "How to interpret MS spectra of chlorinated picolinates?"—demonstrating its role as an educational benchmark in analytical method validation.

In conclusion, 1361604-77-4 represents a nexus of agrochemical innovation, pharmaceutical potential, and synthetic methodology. Its multifaceted applications—from pesticide formulation to medicinal chemistry—position it as a compound of enduring scientific and industrial significance, meriting continued exploration in peer-reviewed and applied research contexts.